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Compound of Interest |

N,N-Dimethyl-[3,3'-bipyridin]-6-
Compound Name:

amine
CAS No.: 882864-93-9
Cat. No.: B1614124

Get Quote

\ J

To our valued researchers, scientists, and drug development professionals,

This document addresses the inquiry for an in-depth technical guide on the properties of the

substance associated with CAS number 882864-93-9. Following a comprehensive search of
publicly available chemical databases and scientific literature, we must report that no specific
chemical entity corresponding to this CAS number has been identified.

The Chemical Abstracts Service (CAS) assigns a unique numerical identifier to every chemical
substance, ensuring unambiguous identification in research and industry. Our extensive
investigation into CAS number 882864-93-9 has yielded no data regarding its chemical
structure, properties, or applications.

It is highly probable that the provided CAS number contains a typographical error. Our search
results consistently redirected to Sulfuric Acid, which is assigned the CAS number 7664-93-9.
While we provide a brief overview of Sulfuric Acid's properties for informational purposes, a full
technical guide on this well-documented compound is beyond the scope of the original request
for the unidentified CAS number.
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Analysis of the Situation

The inability to locate information on CAS 882864-93-9 prevents the creation of the requested
in-depth technical guide. The core requirements of the guide, including details on chemical
properties, mechanism of action, experimental protocols, and safety information, are entirely
dependent on the specific identity of the compound.

We recommend the following steps to resolve this discrepancy:

o Verification of the CAS Number: Please double-check the source of the CAS number
882864-93-9 for any potential transcription errors.

» Alternative Identifiers: If available, please provide any other known identifiers for the
compound of interest, such as its chemical name (IUPAC or common), molecular formula, or
structural representation (e.g., SMILES or InChl key).

Once a valid chemical identifier is provided, we will be able to proceed with generating a
comprehensive technical guide that meets the specified requirements for scientific integrity,
detailed protocols, and data visualization.

For Reference: Properties of Sulfuric Acid (CAS
7664-93-9)

For the benefit of the user, and to highlight the type of information that would be included in a
full technical guide, a summary of the properties of Sulfuric Acid is presented below.
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Property Value

Chemical Formula H2S0a4

Molecular Weight 98.079 g/mol

Appearance Colorless, odorless, oily liquid
Density 1.84 g/cm3 (concentrated)
Boiling Point 337 °C (decomposes)
Melting Point 10 °C

Solubility in Water Miscible

Safety Summary: Sulfuric acid is a highly corrosive substance that can cause severe skin
burns, eye damage, and respiratory irritation.[1][2][3][4][5][€] It is crucial to handle it with
appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield,
in a well-ventilated area.

We are committed to providing accurate and in-depth scientific information. We look forward to
receiving the corrected chemical identifier to fulfill your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-depth Technical Guide: Unresolved Compound
Identification for CAS 882864-93-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1614124/docs#in-depth-technical-guide-unresolved-
compound-identification-for-cas-882864-93-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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